Cas no 1170204-63-3 (N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide)

N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide is a synthetic organic compound featuring a benzoyl-substituted chlorophenyl core linked to a butanamide moiety with a 4-chlorophenylsulfanyl group. This structure confers potential utility in medicinal chemistry and agrochemical research due to its dual chlorophenyl groups, which may enhance binding affinity and stability. The benzoyl and sulfanyl functionalities suggest possible applications as an intermediate in the synthesis of bioactive molecules, including enzyme inhibitors or receptor modulators. Its well-defined molecular architecture allows for precise modifications, making it a candidate for structure-activity relationship studies. The compound's purity and stability under standard conditions further support its use in experimental and industrial settings.

N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide structure

1170204-63-3 structure

Product Name:N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide

CAS No:1170204-63-3

MF:C₂₃H₁₉Cl₂NO₂S

MW:444.373462915421

CID:5471084

Update Time:2025-10-18

N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide Chemical and Physical Properties

Names and Identifiers

- N-(2-benzoyl-4-chlorophenyl)-4-(4-chlorophenyl)sulfanylbutanamide
- N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide
- Inchi： 1S/C23H19Cl2NO2S/c24-17-8-11-19(12-9-17)29-14-4-7-22(27)26-21-13-10-18(25)15-20(21)23(28)16-5-2-1-3-6-16/h1-3,5-6,8-13,15H,4,7,14H2,(H,26,27)
- InChI Key： ZCOMRNVASVSAOW-UHFFFAOYSA-N
- SMILES： C(NC1=CC=C(Cl)C=C1C(=O)C1=CC=CC=C1)(=O)CCCSC1=CC=C(Cl)C=C1

N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2813-0858-2μmol	N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide	1170204-63-3	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2813-0858-5μmol	N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide	1170204-63-3	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2813-0858-10μmol	N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide	1170204-63-3	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2813-0858-20μmol	N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide	1170204-63-3	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2813-0858-1mg	N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide	1170204-63-3	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2813-0858-2mg	N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide	1170204-63-3	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2813-0858-3mg	N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide	1170204-63-3	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2813-0858-4mg	N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide	1170204-63-3	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2813-0858-5mg	N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide	1170204-63-3	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2813-0858-10mg	N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide	1170204-63-3	90%+	10mg	$79.0	2023-05-16

N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide Related Literature

1. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
3. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
4. Emerging investigator series: heterogeneous reactions of sulfur dioxide on mineral dust nanoparticles: from single component to mixed components†

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Analyst, 1991,116, 1125-1130

Additional information on N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide

Comprehensive Overview of N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide (CAS No. 1170204-63-3)

N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide, with the CAS number 1170204-63-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzoyl group, chlorophenyl moieties, and a sulfanyl linkage, making it a subject of interest for its potential applications in drug development and molecular studies. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock new therapeutic pathways.

In recent years, the demand for highly specific bioactive compounds like N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide has surged, driven by advancements in precision medicine and targeted drug delivery systems. The compound's CAS No. 1170204-63-3 is frequently searched in academic databases and chemical registries, reflecting its relevance in contemporary research. Its chlorophenyl and sulfanyl components are often highlighted in studies exploring enzyme inhibition and receptor modulation, aligning with current trends in small-molecule therapeutics.

One of the most discussed topics surrounding this compound is its potential role in anti-inflammatory and antimicrobial applications. The benzoyl and chlorophenyl groups are known to contribute to bioactivity, which has led to hypotheses about its efficacy in treating chronic inflammatory conditions. Additionally, the sulfanyl linkage may enhance membrane permeability, a critical factor in drug bioavailability. These attributes make CAS 1170204-63-3 a promising candidate for further preclinical studies.

From a synthetic chemistry perspective, the preparation of N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide involves multi-step organic reactions, including amide coupling and thioether formation. Researchers often optimize these processes to improve yield and purity, as these factors are crucial for pharmaceutical-grade synthesis. The compound's molecular weight and solubility profiles are also key considerations, particularly for formulation development in drug design.

Environmental and toxicological studies of CAS 1170204-63-3 are still in early stages, but preliminary data suggest it may exhibit low ecological toxicity, which is advantageous for sustainable green chemistry initiatives. This aligns with the growing emphasis on eco-friendly pharmaceuticals and biodegradable compounds in the chemical industry. As regulatory agencies tighten guidelines on chemical safety, understanding the environmental impact of such compounds becomes paramount.

In summary, N-(2-benzoyl-4-chlorophenyl)-4-[(4-chlorophenyl)sulfanyl]butanamide (CAS No. 1170204-63-3) represents a fascinating intersection of medicinal chemistry and molecular biology. Its structural complexity and potential applications in drug discovery make it a valuable subject for ongoing research. As the scientific community continues to explore its properties, this compound may soon emerge as a cornerstone in the development of next-generation therapeutic agents.